Cas no 2091611-24-2 (1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester)

• Product Name: 1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester
• CAS No: 2091611-24-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5858244
• PubChem ID: 131384543
• Update Time: 2025-07-18

1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester
• EN300-28271175
• ethyl 1,4-oxazepane-2-carboxylate
• 2091611-24-2

• Inchi： 1S/C8H15NO3/c1-2-11-8(10)7-6-9-4-3-5-12-7/h7,9H,2-6H2,1H3
• InChI Key： ASOSTZCORSXZOP-UHFFFAOYSA-N
• SMILES： O1CCCNCC1C(OCC)=O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 243.0±35.0 °C(Predicted)
• pka: 8.98±0.40(Predicted)

Additional information on 1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester

Introduction to 1,4-Oxazepine-2-carboxylic Acid, Hexahydro-, Ethyl Ester (CAS No. 2091611-24-2)

1,4-Oxazepine-2-carboxylic acid, hexahydro-, ethyl ester (CAS No. 2091611-24-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazepines, which are heterocyclic compounds characterized by a seven-membered ring containing one oxygen and one nitrogen atom. The presence of the ethyl ester group in the structure imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester consists of a hexahydro-1,4-oxazepine ring with an ethyl ester group attached to the carboxylic acid moiety. This configuration provides the molecule with enhanced solubility and stability, which are crucial factors in drug development. The compound's ability to form hydrogen bonds and its lipophilic nature contribute to its potential as a bioactive agent.

Recent studies have highlighted the therapeutic potential of 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester has also been investigated for its neuroprotective properties. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester has been extensively studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) and nucleophilic substitution reactions. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 1,4-oxazepine-2-carboxylic acid, hexahydro-, ethyl ester (CAS No. 2091611-24-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.